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Compound of Interest

Compound Name: BI-1950

Cat. No.: B12426661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and step-by-step disposal procedures for the

potent LFA-1 (Lymphocyte Function-Associated Antigen-1) inhibitor, BI-1950. Adherence to

these guidelines is essential for ensuring laboratory safety and proper environmental

stewardship.

I. Quantitative Safety Data
While specific quantitative toxicity data for BI-1950 is not publicly available, data for Lifitegrast,

a structurally and functionally similar LFA-1 antagonist, provides context for handling this class

of compounds. It is important to note that all laboratory chemicals should be handled with care,

assuming they are potentially hazardous.
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Parameter Value Source

Occupational Exposure Limit

(OEL)

No established limit for BI-

1950 or Lifitegrast.
[1][2][3]

Acute Toxicity (Oral LD50) Data not available for BI-1950.

Acute Toxicity (Inhalation

LC50)
Data not available for BI-1950.

Carcinogenicity

Not identified as a carcinogen

by IARC, NTP, or OSHA (data

for Lifitegrast).

[1]

Mutagenicity

Not mutagenic in in vitro Ames

assay; not clastogenic in in

vivo mouse micronucleus

assay (data for Lifitegrast).

[4]

Primary Hazards

As a potent biological inhibitor,

avoid direct contact, inhalation,

and ingestion.

General laboratory best

practices

II. Experimental Protocols: Proper Disposal
Procedures
The following step-by-step protocol should be followed for the disposal of BI-1950 and

associated materials. The primary principle is to treat all materials that have come into contact

with BI-1950 as hazardous chemical waste.

A. Waste Segregation and Collection

Designate a Waste Container: Use a clearly labeled, leak-proof, and chemically resistant

container for all BI-1950 waste. High-density polyethylene (HDPE) containers are

recommended.

Labeling: The container must be labeled as "Hazardous Waste" and should clearly indicate

the contents, including "BI-1950 waste" and any solvents used.
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Types of Waste:

Solid Waste: Collect all contaminated solid materials in this container. This includes, but is

not limited to:

Unused or expired BI-1950 powder.

Contaminated personal protective equipment (PPE) such as gloves and disposable lab

coats.

Weighing boats, pipette tips, and other disposables that have come into contact with BI-
1950.

Liquid Waste:

Collect all solutions containing BI-1950 in a separate, clearly labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Aqueous and organic solvent waste should be collected separately.

Sharps Waste: Any chemically contaminated sharps (e.g., needles, broken glass) must be

placed in a designated, puncture-proof sharps container that is also labeled as hazardous

chemical waste.

B. Handling and Storage of Waste

Container Management: Keep the hazardous waste container securely closed except when

adding waste.

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be away from general lab traffic and incompatible

materials.

Secondary Containment: It is best practice to store liquid waste containers within a

secondary containment bin to prevent spills.
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C. Final Disposal

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor.

Do Not Dispose in General Waste or Drains: Under no circumstances should BI-1950 or

materials contaminated with it be disposed of in the regular trash or poured down the sink.

Empty Containers: Even "empty" original containers of BI-1950 should be treated as

hazardous waste and disposed of through the certified waste stream, as residual amounts of

the potent compound may remain.

III. Signaling Pathway of BI-1950
BI-1950 is a potent inhibitor of the interaction between Lymphocyte Function-Associated

Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1). This interaction is a critical

component of the immune response, facilitating the adhesion and activation of T-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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